Cas no 610260-54-3 (4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE)

4-Amino-2-chloro-5-nitro-6-(methylamino)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with amino, chloro, nitro, and methylamino functional groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective modifications, making it valuable in the development of active ingredients. Its nitro and chloro substituents enhance electrophilic character, facilitating nucleophilic substitution reactions, while the amino and methylamino groups offer sites for further derivatization. The compound's stability under standard conditions ensures consistent performance in synthetic applications. It is typically handled under controlled conditions due to its potential reactivity.

4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE structure

610260-54-3 structure

Product Name:4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE

CAS No:610260-54-3

MF:C₅H₆ClN₅O₂

MW:203.586438655853

MDL:MFCD03001376

CID:5227398

Update Time:2026-03-07

4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

- AKOS BBS-00005840
- 4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE
- MDL： MFCD03001376
- Inchi： 1S/C5H6ClN5O2/c1-8-4-2(11(12)13)3(7)9-5(6)10-4/h1H3,(H3,7,8,9,10)
- InChI Key： DCWBXIGKTRXBOV-UHFFFAOYSA-N
- SMILES： CNC1C([N+]([O-])=O)=C(N)N=C(Cl)N=1

4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB370729-1 g	2-Chloro-N-methyl-5-nitropyrimidine-4,6-diamine	610260-54-3	1g	€557.00	2023-04-26
abcr	AB370729-2 g	2-Chloro-N-methyl-5-nitropyrimidine-4,6-diamine	610260-54-3	2g	€728.50	2023-04-26
abcr	AB370729-1g	2-Chloro-N-methyl-5-nitropyrimidine-4,6-diamine; .	610260-54-3	1g	€557.00	2024-06-07
abcr	AB370729-2g	2-Chloro-N-methyl-5-nitropyrimidine-4,6-diamine; .	610260-54-3	2g	€728.50	2024-06-07

4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE Related Literature

1. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
3. Excited state dynamics in HgAr2: statistical analysis of vibrational state distribution

Faraday Discuss., 1994,97, 131-142
4. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
5. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073

Related Categories

Additional information on 4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE

Research Briefing on 4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE (CAS: 610260-54-3)

4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE (CAS: 610260-54-3) is a specialized pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and amino functional groups, has been investigated for its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other biologically active molecules.

Recent research has focused on the synthetic pathways and optimization of 4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route, achieving a high yield of 78% with improved purity. The study highlighted the compound's stability under various pH conditions, making it a viable candidate for further pharmaceutical development. Additionally, computational modeling studies have suggested that the nitro and amino groups play a critical role in the compound's binding affinity to target proteins.

In the context of drug discovery, 4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE has shown promise as a precursor for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of a series of pyrimidine-based compounds with potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants. The lead compound derived from this scaffold exhibited an IC50 value of 12 nM against the T790M/L858R double mutant, a common resistance mutation in non-small cell lung cancer (NSCLC).

Beyond oncology, this compound has also been explored for its antimicrobial properties. A recent preprint (2024) on bioRxiv described its incorporation into novel heterocyclic frameworks, resulting in compounds with broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking simulations.

Despite these promising findings, challenges remain in the clinical translation of 4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE derivatives. Pharmacokinetic studies in rodent models have indicated moderate bioavailability (35-45%) and rapid hepatic clearance, necessitating further structural modifications. Current research efforts are focused on improving the drug-like properties of this scaffold while maintaining its biological activity.

In conclusion, 4-AMINO-2-CHLORO-5-NITRO-6-(METHYLAMINO)PYRIMIDINE (CAS: 610260-54-3) represents a versatile chemical entity with significant potential in pharmaceutical research. Its applications span from oncology to infectious diseases, and ongoing studies continue to uncover new therapeutic possibilities. Future research directions may include the development of prodrug strategies to enhance bioavailability and the exploration of its mechanism of action at the molecular level.